1-{[2-chloro-5-(trifluoromethyl)phenyl]sulfonyl}piperidine

• IUPAC Name: 1-[2-chloro-5-(trifluoromethyl)phenyl]sulfonylpiperidine
• InChI: InChI=1S/C12H13ClF3NO2S/c13-10-5-4-9(12(14,15)16)8-11(10)20(18,19)17-6-2-1-3-7-17/h4-5,8H,1-3,6-7H2
• InChI Key: OKUGMBMOWIYCSU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C12H13ClF3NO2S
• Molecular Weight: 327.75 g/mol

Description

1-{[2-chloro-5-(trifluoromethyl)phenyl]sulfonyl}piperidine is a compound that has gained significant attention in scientific research due to its unique chemical properties and potential applications in various fields. This compound is also known as CSP and has a molecular formula of C12H12ClF3NO2S.

Mechanism of Action

CSP is known to act as an inhibitor of various enzymes such as carbonic anhydrase and cholinesterase. It also has the potential to interact with various receptors in the brain such as the dopamine receptor and the serotonin receptor. These interactions result in the modulation of various physiological processes and can lead to the development of new drugs and treatments.
Biochemical and Physiological Effects
Studies have shown that CSP has various biochemical and physiological effects such as reducing inflammation, improving cognitive function, and inducing apoptosis in cancer cells. It has also been shown to have neuroprotective effects and can reduce oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CSP in lab experiments is its unique chemical properties, which make it highly selective and potent. However, one of the limitations of using CSP is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for the use of CSP in scientific research. Some of these include the development of new drugs and treatments for various diseases, the study of its interactions with various receptors and enzymes, and the investigation of its potential as a neuroprotective agent. Additionally, further research is needed to explore its potential as a tool for understanding the underlying mechanisms of various physiological processes.
In conclusion, 1-{[2-chloro-5-(trifluoromethyl)phenyl]sulfonyl}piperidine is a compound with unique chemical properties and potential applications in various scientific fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in scientific research.

Synthesis Methods

The synthesis of CSP involves the reaction of 2-chloro-5-(trifluoromethyl)aniline with piperidine-1-sulfonyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of CSP as a white solid.

Scientific Research Applications

CSP has been extensively studied for its potential applications in various scientific fields such as medicinal chemistry, pharmacology, and biochemistry. It has shown promising results in the development of new drugs and treatments for various diseases such as cancer, Alzheimer's, and Parkinson's.